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Compound of Interest

Compound Name: (24S)-MC 976

Cat. No.: B602405

For Researchers, Scientists, and Drug Development Professionals

Introduction

(24S)-MC 976 is identified as a synthetic derivative of Vitamin D3. Despite its availability for
research purposes, a comprehensive review of publicly accessible scientific literature reveals a
significant scarcity of in-depth preclinical research data for this specific compound. This
technical guide aims to summarize the available information and highlight the current
knowledge gaps regarding the preclinical profile of (24S)-MC 976.

Chemical Identity

Property Value

Compound Name (24S)-MC 976

Synonyms (24S)-MC-976, (24S)-MC976
Molecular Formula C27H4203

Molecular Weight 414.62 g/mol

CAS Number 112849-14-6

Class Vitamin D3 Derivative

Summary of Preclinical Data
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Efforts to collate quantitative preclinical data, including in vitro and in vivo studies, on (24S)-MC
976 have yielded limited specific results. The majority of scientific literature and commercial
supplier information categorize it as a Vitamin D3 analog intended for research use only.

A notable but singular reference in the context of its metabolism is a 1990 study by Strugnell S,
et al., published in Biochemical Pharmacology. This study focused on the metabolism of a
related cyclopropane ring-containing analog of 1a-hydroxyvitamin D3. Within this research,
(24S)-MC 976 was utilized in the context of identifying 24-oxidized metabolites.[1] However, the
paper does not provide pharmacological data, such as efficacy, potency (e.g., IC50, EC50), or
detailed mechanism of action for (24S)-MC 976 itself.

At present, there is no publicly available data to populate tables on:

In vitro pharmacology (e.g., receptor binding affinities, enzyme inhibition)

In vivo efficacy in animal models

Pharmacokinetic properties (ADME)

Toxicology profiles

Experimental Protocols

Detailed experimental protocols specifically designed for the preclinical evaluation of (24S)-MC
976 are not available in the public domain. General methodologies for assessing Vitamin D
analogs can be inferred from broader research in the field, but their specific application to
(24S)-MC 976 has not been documented.

Signaling Pathways

The signaling pathways modulated by (24S)-MC 976 have not been elucidated in published
literature. As a Vitamin D3 derivative, it is hypothesized to interact with the Vitamin D Receptor
(VDR), a nuclear receptor that regulates gene transcription. However, without specific studies,
any depiction of its signaling pathway would be purely speculative.

Conclusion
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The preclinical profile of (24S)-MC 976 remains largely uncharacterized in publicly accessible
scientific literature. While its identity as a Vitamin D3 derivative is established, there is a
significant lack of data regarding its biological activity, mechanism of action, and potential
therapeutic applications. Researchers and drug development professionals interested in this
compound would need to conduct foundational in vitro and in vivo studies to establish its
preclinical characteristics. The information gap presents an opportunity for novel research to
define the pharmacological profile of this synthetic Vitamin D3 analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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